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Compound of Interest

Compound Name: 4-Pentyloxyphenylboronic acid

Cat. No.: B116131 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
4-Pentyloxyphenylboronic acid, with CAS number 146449-90-3, is a versatile synthetic

intermediate that is gaining prominence in various fields of chemical research and

development. Its unique molecular structure, featuring a phenylboronic acid moiety coupled

with a pentyloxy group, makes it a valuable building block in organic synthesis, particularly in

palladium-catalyzed cross-coupling reactions. This guide provides a comprehensive overview

of the commercial availability of 4-Pentyloxyphenylboronic acid, its key physicochemical

properties, detailed experimental protocols for its synthesis and application, and insights into its

diverse applications.

Commercial Availability
4-Pentyloxyphenylboronic acid is readily available from a range of chemical suppliers. The

purity and available quantities can vary, so it is crucial for researchers to select a supplier that

meets the specific needs of their application. Below is a summary of prominent suppliers and

their typical product specifications.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantities

Tokyo

Chemical

Industry (TCI)

146449-90-3 C₁₁H₁₇BO₃ 208.06 >97.0% 1g, 5g[1]

Chem-Impex 146449-90-3 C₁₁H₁₇BO₃ 208.06
97-105% (by

titration)
1g, 5g[2]

ChemBK 146449-90-3 C₁₁H₁₇BO₃ 208.06 Not specified Inquire

Santa Cruz

Biotechnolog

y

1072944-31-

0 (related

compound)

Not specified Not specified
Research

Use Only
Inquire[3]

Note: Purity specifications, especially those expressed as a range, may be influenced by the

presence of varying amounts of the corresponding boronic acid anhydride.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-Pentyloxyphenylboronic
acid is essential for its proper handling, storage, and application in experimental work.
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Property Value Reference

CAS Number 146449-90-3 [4]

Molecular Formula C₁₁H₁₇BO₃ [4]

Molecular Weight 208.06 g/mol [4]

Appearance
White to off-white crystalline

powder

Melting Point 98-100 °C [4]

Boiling Point 355.3 ± 44.0 °C (Predicted) [4]

Density 1.06 ± 0.1 g/cm³ (Predicted) [4]

Solubility

Soluble in organic solvents

such as diethyl ether and N,N-

Dimethylformamide (DMF).

[5]

Experimental Protocols
The following are detailed experimental protocols for the synthesis of 4-
Pentyloxyphenylboronic acid and its application in a Suzuki-Miyaura cross-coupling reaction.

Synthesis of 4-Pentyloxyphenylboronic Acid
This protocol describes the synthesis of 4-Pentyloxyphenylboronic acid from 4-

hydroxyphenylboronic acid.[5]

Materials:

4-Hydroxyphenylboronic acid

1-Bromopentane

Potassium Carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)
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Diethyl ether

1 M Hydrochloric acid (HCl)

Saturated Sodium Chloride (brine) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

In a 250 mL round-bottom flask, dissolve 4-hydroxyphenylboronic acid (13.8 g, 0.1 mol) in

DMF (100 mL).

To this solution, add potassium carbonate (41.4 g, 0.3 mol) and 1-bromopentane (18.1 g,

0.12 mol).

Heat the reaction mixture to 80 °C and stir for 12 hours.

After cooling to room temperature, pour the mixture into 300 mL of ice-water.

Acidify the aqueous mixture to a pH of 3-4 using 1 M HCl.

Extract the product with diethyl ether (3 x 100 mL).

Combine the organic layers and wash with brine (2 x 100 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to yield 4-Pentyloxyphenylboronic acid as a

white solid.

Suzuki-Miyaura Cross-Coupling Reaction
This protocol outlines a general procedure for the use of 4-Pentyloxyphenylboronic acid in a

Suzuki-Miyaura cross-coupling reaction to synthesize a liquid crystal compound.[5]

Materials:

2-Pentyl-5-bromopyrimidine (or other suitable aryl halide)
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4-Pentyloxyphenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

2 M Sodium Carbonate (Na₂CO₃) solution

1,2-Dimethoxyethane (DME)

Ethyl acetate

Water

Brine

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

To a reaction vessel, add 2-pentyl-5-bromopyrimidine (2.29 g, 10 mmol), 4-
Pentyloxyphenylboronic acid (2.29 g, 11 mmol), palladium(II) acetate (22 mg, 0.1 mmol),

and triphenylphosphine (105 mg, 0.4 mmol).

Add 1,2-dimethoxyethane (50 mL) and 2 M sodium carbonate solution (20 mL).

Heat the mixture to 90 °C and stir vigorously for 12 hours under an inert atmosphere.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction to room temperature.

Transfer the mixture to a separatory funnel and add ethyl acetate (50 mL).

Separate the organic layer and wash with water (2 x 50 mL) and then brine (50 mL).

Dry the organic layer over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure.
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Purify the crude product by recrystallization from ethanol to obtain the desired coupled

product.

Applications
The utility of 4-Pentyloxyphenylboronic acid extends beyond a simple building block, with

applications in several cutting-edge areas of research.

Organic Synthesis: Its primary application is as a key intermediate in Suzuki-Miyaura cross-

coupling reactions for the formation of carbon-carbon bonds, a cornerstone of modern

organic synthesis.[4]

Materials Science: It is used in the synthesis of liquid crystals, polymers, and dyes.[4][5] The

pentyloxy chain can impart desirable solubility and mesomorphic properties in liquid crystal

applications.

Drug Discovery and Medicinal Chemistry: Phenylboronic acids, in general, are being

explored for their potential in drug delivery systems and as targeted therapies.[2][6] The

ability of the boronic acid moiety to interact with diols makes it a candidate for developing

sensors and targeted delivery vehicles.[2]

Fluorescent Sensors: Boronic acid-based compounds are widely investigated for their use in

fluorescent sensors for the detection of biologically relevant molecules like carbohydrates

and metal ions.[7][8][9]

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling 4-
Pentyloxyphenylboronic acid.

General Hazards: It is irritating to the eyes, respiratory system, and skin.[4]

Personal Protective Equipment (PPE): Always wear suitable protective clothing, gloves, and

eye/face protection.[4]

Handling: Use in a well-ventilated area. Avoid inhalation of dust and contact with skin and

eyes.[4]
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First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[4] If on skin, wash with plenty of soap and water.

Visualizing Workflows and Relationships
To better illustrate the experimental and logical processes involving 4-
Pentyloxyphenylboronic acid, the following diagrams are provided in DOT language.

Reactant Preparation

Reaction Work-up & Purification

4-Hydroxyphenylboronic acid

Combine Reactants in DMF

1-Bromopentane

K₂CO₃

DMF

Heat to 80°C for 12h Pour into Ice-Water Acidify with 1M HCl Extract with Diethyl Ether Wash with Brine Dry over MgSO₄ Solvent Evaporation 4-Pentyloxyphenylboronic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Pentyloxyphenylboronic acid.
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Caption: Suzuki-Miyaura coupling reaction pathway.
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4-Pentyloxyphenylboronic acid Sample

Visual Inspection
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Caption: Quality control logical relationship for 4-Pentyloxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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